Cas no 1255574-36-7 (2-Amino-5-(4'-methylbiphenyl-4-yl)-1,3,4-thiadiazole)

• Product Name: 2-Amino-5-(4'-methylbiphenyl-4-yl)-1,3,4-thiadiazole
• CAS No: 1255574-36-7
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• MDL: MFCD17926504
• CID: 1025119
• PubChem ID: 53216924
• Update Time: 2025-04-20

2-Amino-5-(4'-methylbiphenyl-4-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(4'-Methyl-[1,1'-biphenyl]-4-yl)-1,3,4-thiadiazol-2-amine
• 5-[4-(4-methylphenyl)phenyl]-1,3,4-thiadiazol-2-amine
• AS-38724
• 1255574-36-7
• 5-{4'-METHYL-[1,1'-BIPHENYL]-4-YL}-1,3,4-THIADIAZOL-2-AMINE
• 1,3,4-Thiadiazol-2-amine, 5-(4'-methyl[1,1'-biphenyl]-4-yl)-
• 5-(4'-Methylbiphenyl-4-yl)-1,3,4-thiadiazol-2-amine
• 2-AMINO-5-(4'-METHYLBIPHENYL-4-YL)-1,3,4-THIADIAZOLE
• 5-(4'-Methyl[1,1'-biphenyl]-4-yl)-1,3,4-thiadiazol-2-amine
• DTXSID50682052
• AKOS015854632
• DB-346773
• 2-Amino-5-(4''-methylbiphenyl-4-yl)-1,3,4-thiadiazole
• MFCD17926504
• 2-Amino-5-(4'-methylbiphenyl-4-yl)-1,3,4-thiadiazole

• MDL： MFCD17926504
• Inchi： 1S/C15H13N3S/c1-10-2-4-11(5-3-10)12-6-8-13(9-7-12)14-17-18-15(16)19-14/h2-9H,1H3,(H2,16,18)
• InChI Key： FRSLWDFUGLTQLL-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC(=CC=1)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 267.08300
• Monoisotopic Mass: 267.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 80.77000
• LogP: 3.69280